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Compound of Interest

Compound Name: Isopropyl cyanoacetate

Cat. No.: B077066 Get Quote

An In-depth Technical Guide to Isopropyl Cyanoacetate

FOR SCIENTIFIC AND RESEARCH PURPOSES ONLY
Introduction
Isopropyl cyanoacetate (CAS Number: 13361-30-3) is a valuable reagent in organic

synthesis, primarily utilized as a key building block in the formation of carbon-carbon bonds. Its

structure, featuring a reactive methylene group positioned between a nitrile and an ester group,

makes it particularly well-suited for Knoevenagel condensations. This guide provides a

comprehensive overview of its chemical and physical properties, safety information, and a

detailed experimental protocol for its application in the Knoevenagel condensation reaction for

the synthesis of 3-substituted coumarins.

Chemical and Physical Properties
Isopropyl cyanoacetate is a clear, colorless to nearly colorless liquid.[1][2] It is slightly soluble

in water.[1][2] The following tables summarize its key properties.

Table 1: General Properties of Isopropyl Cyanoacetate
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Property Value Reference

CAS Number 13361-30-3 [1][3][4][5][6]

Molecular Formula C₆H₉NO₂ [1][3][5][6]

Molecular Weight 127.14 g/mol [1][3][5][6]

Appearance
Clear, colorless to almost

colorless liquid
[1][2]

Purity ≥98.0% [3]

Table 2: Physical Properties of Isopropyl Cyanoacetate
Property Value Reference

Boiling Point 207 °C (lit.) [1][2][3]

Density 1.013 g/mL at 20 °C (lit.) [1][2][3]

Refractive Index n20/D 1.416 [3]

Flash Point 92 °C (197.6 °F) - closed cup [3]

Water Solubility Slightly soluble [1][2]

Storage Temperature 2-8°C [1][2]

Safety Information
Isopropyl cyanoacetate is a combustible liquid and can cause skin and serious eye irritation.

[1][2][6] It may also cause respiratory irritation.[2][6] Appropriate personal protective equipment

(PPE), including eye shields, gloves, and a suitable respirator, should be worn when handling

this chemical.[3]

Table 3: GHS Hazard Information for Isopropyl
Cyanoacetate
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Pictogram GHS07 (Warning)

Hazard Statements

H227: Combustible liquidH303: May be harmful

if swallowedH315: Causes skin irritationH319:

Causes serious eye irritationH335: May cause

respiratory irritation

Precautionary Statements

P261, P264, P280, P302+P352,

P305+P351+P338, P312, P332+P313,

P337+P313, P362, P403+P233, P405, P501

Experimental Protocols
The primary application of isopropyl cyanoacetate is in the Knoevenagel condensation, a

nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by a

dehydration reaction to form a new carbon-carbon double bond.[7] This reaction is instrumental

in the synthesis of various compounds, including 3-substituted coumarins, which are of interest

for their potential biological activities.[1][2]

Knoevenagel Condensation for the Synthesis of 3-
Substituted Coumarins
This protocol describes a general procedure for the synthesis of 3-substituted coumarins via

the Knoevenagel condensation of a substituted salicylaldehyde with isopropyl cyanoacetate.

The reaction is typically catalyzed by a weak base, such as piperidine or an amine salt.[7]

Materials:

Substituted salicylaldehyde

Isopropyl cyanoacetate

Ethanol (or other suitable solvent)

Piperidine (or other basic catalyst)

Glacial acetic acid (for neutralization, if necessary)
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Standard laboratory glassware (round-bottom flask, condenser, etc.)

Stirring and heating apparatus

Filtration apparatus

Procedure:

Reaction Setup: In a round-bottom flask, dissolve the substituted salicylaldehyde (1

equivalent) in ethanol.

Addition of Reagents: To the stirred solution, add isopropyl cyanoacetate (1 to 1.2

equivalents).

Catalyst Addition: Add a catalytic amount of piperidine (e.g., 0.1 equivalents).

Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin

Layer Chromatography (TLC). The reaction time can vary from a few hours to overnight

depending on the specific substrates.

Work-up: Once the reaction is complete, cool the mixture to room temperature. The product

may precipitate out of the solution. If not, the solvent can be removed under reduced

pressure.

Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as ethanol. The purity of the final product should be confirmed by analytical techniques

like NMR and melting point determination.

Visualizations
Knoevenagel Condensation Workflow
The following diagram illustrates the general workflow for the Knoevenagel condensation

reaction using isopropyl cyanoacetate.
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Reaction Preparation Reaction Work-up & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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